6-(4-fluorobenzyl)-4-(4-methoxyphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 6-[(4-fluorophenyl)methyl]-4-(4-methoxyphenyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C20H18FN3O3/c1-27-15-8-4-13(5-9-15)18-17-16(22-20(26)23-18)11-24(19(17)25)10-12-2-6-14(21)7-3-12/h2-9,18H,10-11H2,1H3,(H2,22,23,26)
• InChI Key: PUGATSHYKSIKOV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C3=C(CN(C3=O)CC4=CC=C(C=C4)F)NC(=O)N2
• Molecular Formula: C20H18FN3O3
• Molecular Weight: 367.4 g/mol

Description

6-(4-fluorobenzyl)-4-(4-methoxyphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C20H18FN3O3 and its molecular weight is 367.38. The purity is usually 95%.
BenchChem offers high-quality 6-(4-fluorobenzyl)-4-(4-methoxyphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(4-fluorobenzyl)-4-(4-methoxyphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• A study reported the synthesis of a new series of pyrimidine derivatives linked with morpholinophenyl groups, demonstrating their significant larvicidal activity against third instar larvae. This study highlights the potential of modifying the pyrimidine core for biological applications (S. Gorle et al., 2016).
• Another research focused on the efficient synthesis of (hydroxybenzoyl)pyrido[2,3-d]pyrimidine heterocycle derivatives, providing insight into their electronic structures through spectral techniques and computational analysis. This work underscores the versatility of pyrimidine derivatives in the development of novel compounds with potential electronic and optical applications (Abida Ashraf et al., 2019).

Biological Activity and Potential Therapeutic Uses

• The synthesis of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds was explored for their anti-inflammatory and analgesic properties. This study illustrates the therapeutic potential of pyrimidine derivatives in addressing inflammation and pain (A. Abu‐Hashem et al., 2020).
• Research on 6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione compounds revealed herbicidal activities, showcasing the application of pyrimidine derivatives in agricultural chemistry for the development of new herbicides (Yang Huazheng, 2013).